Cas no 1005585-32-9 (4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione)

4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione structure
1005585-32-9 structure
Product Name:4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
CAS No:1005585-32-9
MF:C8H8F2N2O2
MW:202.158128738403
MDL:MFCD04967127
CID:1010934
PubChem ID:17024780
Update Time:2025-04-20

4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
    • AKOS B007377
    • ART-CHEM-BB B007377
    • 4,4-DIFLUORO-1-(1-METHYL-1H-PYRAZOL-4-YL)-BUTANE-1,3-DIONE
    • BBL039116
    • A910825
    • EN300-228459
    • 4,4-difluoro-1-(1-methylpyrazol-4-yl)butane-1,3-dione
    • 4,4-DIFLUORO-1-(1-METHYL-1H-PYRAZOL-4-YL)-1,3-BUTANEDIONE
    • AKOS000308198
    • CS-0300677
    • STK313018
    • 1005585-32-9
    • MDL： MFCD04967127
    • Inchi： 1S/C8H8F2N2O2/c1-12-4-5(3-11-12)6(13)2-7(14)8(9)10/h3-4,8H,2H2,1H3
    • InChI Key： BXJRUTLAZQIMMQ-UHFFFAOYSA-N
    • SMILES： FC(C(CC(C1C=NN(C)C=1)=O)=O)F

Computed Properties

  • Exact Mass: 202.05538383g/mol
  • Monoisotopic Mass: 202.05538383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52Ų

4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
026110-1g
4,4-Difluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione
 1005585-32-9
1g
 ￡468.00 2022-03-01
Fluorochem
026110-5g
4,4-Difluoro-1-(1-methyl-1H-pyrazol-4-yl)-butane-1,3-dione
 1005585-32-9
5g
 ￡1182.00 2022-03-01
Enamine
EN300-228459-0.05g
4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
 1005585-32-9 95%
0.05g
 $149.0 2024-06-20
Enamine
EN300-228459-0.1g
4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
 1005585-32-9 95%
0.1g
 $221.0 2024-06-20
Enamine
EN300-228459-0.25g
4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
 1005585-32-9 95%
0.25g
 $315.0 2024-06-20
Enamine
EN300-228459-0.5g
4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
 1005585-32-9 95%
0.5g
 $501.0 2024-06-20
Enamine
EN300-228459-1.0g
4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
 1005585-32-9 95%
1.0g
 $642.0 2024-06-20
Enamine
EN300-228459-2.5g
4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
 1005585-32-9 95%
2.5g
 $1260.0 2024-06-20
Enamine
EN300-228459-5.0g
4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
 1005585-32-9 95%
5.0g
 $1862.0 2024-06-20
Enamine
EN300-228459-10.0g
4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione
 1005585-32-9 95%
10.0g
 $2762.0 2024-06-20

4,4-difluoro-1-(1-methyl-1H-pyrazol-4-yl)butane-1,3-dione Related Literature

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